Cas no 4204-60-8 (Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis-, dimethyl ester (9CI))

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis-, dimethyl ester (9CI) structure
4204-60-8 structure
Product Name:Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis-, dimethyl ester (9CI)
CAS No:4204-60-8
MF:C18H18O6
MW:330.331925868988
CID:331357
PubChem ID:77875
Update Time:2025-04-19

Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4,4'-[1,2-ethanediylbis(oxy)]bis-, dimethyl ester (9CI)
    • dimethyl 4,4'-[1,2-ethanediylbis(oxy)]bisbenzoate
    • methyl 4-[2-(4-methoxycarbonylphenoxy)ethoxy]benzoate
    • Dimethyl 4,4'-(1,2-ethanediylbis(oxy))bisbenzoate
    • dimethyl 4,4'-[ethane-1,2-diylbis(oxy)]dibenzoate
    • 1,1'-Dimethyl 4,4'-[1,2-ethanediylbis(oxy)]bis[benzoate]
    • NS00031092
    • SR-01000266938
    • DTXSID90194861
    • EINECS 224-117-3
    • 4-[2-(4-carbomethoxyphenoxy)ethoxy]benzoic acid methyl ester
    • Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, 1,1'-dimethyl ester
    • Dimethyl 4,4'-(ethane-1,2-diylbis(oxy))dibenzoate
    • SR-01000266938-1
    • HMS1590A13
    • SCHEMBL1951546
    • 5SH4ZS7L34
    • 4204-60-8
    • AKOS015832888
    • BDBM46466
    • 4-[2-(4-methoxycarbonylphenoxy)ethoxy]benzoic acid methyl ester
    • CS-0117693
    • dimethyl 4,4'-[1,2-ethanediylbis(oxy)]dibenzoate
    • NCGC00245782-01
    • SMR000142176
    • MLS000534819
    • cid_77875
    • HMS2336C22
    • CHEMBL1401183
    • Inchi: 1S/C18H18O6/c1-21-17(19)13-3-7-15(8-4-13)23-11-12-24-16-9-5-14(6-10-16)18(20)22-2/h3-10H,11-12H2,1-2H3
    • InChI Key: BBCJQHYOGQEOAA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC)=CC=1)CCOC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 330.11034
  • Monoisotopic Mass: 330.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06
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